Role of the leaving group in the base-catalysed hydrolysis of pseudo-esters

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2971000822A

Abstract

The relative insensitivity of the rate of hydrolysis of γ-pseudo-esters to the leaving group compared to that of the normal esters emphasises that the conjugative ability is an important factor in determining the rate of hydrolysis of esters.

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